Cas no 1705753-45-2 (1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea)

• Product Name: 1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea
• CAS No: 1705753-45-2
• MF: C₁₆H₁₈F₂N₄O₂
• MW: 336.336530208588
• CID: 6575894
• PubChem ID: 90622349
• Update Time: 2025-07-25

1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS025095796
• F6448-1394
• 1-(2,6-difluorophenyl)-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea
• 1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea
• 1705753-45-2
• 1-(2,6-difluorophenyl)-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea

• Inchi： 1S/C16H18F2N4O2/c17-13-2-1-3-14(18)15(13)21-16(23)20-12-8-19-22(10-12)9-11-4-6-24-7-5-11/h1-3,8,10-11H,4-7,9H2,(H2,20,21,23)
• InChI Key： VPYYWIZBFOJBKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NC1C=NN(C=1)CC1CCOCC1)=O)F

Computed Properties

• Exact Mass: 336.13978215g/mol
• Monoisotopic Mass: 336.13978215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea

Introduction to 1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea (CAS No. 1705753-45-2)

1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea, identified by its CAS number 1705753-45-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a difluorophenyl moiety linked to a pyrazole ring system, further functionalized with a tetrahydro-2H-pyran side chain. The presence of these specific structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The difluorophenyl group is a key structural feature that contributes to the compound's reactivity and potential biological activity. Fluorine atoms are known for their ability to modulate the electronic properties of aromatic rings, often enhancing binding affinity and metabolic stability. In the context of drug design, the introduction of fluorine atoms can significantly influence the pharmacokinetic profile of a molecule, including its solubility, bioavailability, and interaction with biological targets. The pyrazole ring, on the other hand, is a heterocyclic compound that is widely recognized for its role in medicinal chemistry. Pyrazole derivatives have been extensively studied due to their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties.

The tetrahydro-2H-pyran moiety in the molecular structure of 1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea adds an additional layer of complexity and functionality. This cyclic ether group can influence the conformational flexibility of the molecule, potentially affecting its binding interactions with biological targets. Furthermore, the presence of a methyl group attached to the pyrazole ring through this side chain introduces further variability in the compound's chemical properties. These structural features collectively contribute to the compound's unique pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions between this compound and biological targets. Studies have suggested that the difluorophenyl and pyrazole moieties may interact with specific amino acid residues in protein targets, leading to modulations in enzyme activity or receptor binding. The tetrahydro-2H-pyran side chain could also play a role in stabilizing specific conformations of the molecule upon binding to a target protein.

In terms of synthetic chemistry, the preparation of 1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the functionalization of the difluorophenyl group followed by coupling reactions to introduce the pyrazole ring system. The final step involves the addition of the tetrahydro-2H-pyran side chain, which requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible.

The biological evaluation of this compound has been a focus of several recent studies. Preliminary findings indicate that it exhibits promising activity against various disease-related targets. For instance, research has shown that it may inhibit certain kinases involved in cancer progression or modulate inflammatory pathways associated with chronic diseases. Additionally, its interaction with bacterial enzymes has been explored as part of efforts to develop novel antibiotics.

The pharmacokinetic properties of 1-(2,6-difluorophenyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yli)urea are also under investigation. Studies have examined its solubility, stability, and metabolic degradation pathways to better understand how it behaves within living systems. These insights are crucial for optimizing drug formulations and improving therapeutic efficacy.

Future research directions for this compound include further exploration of its mechanism of action and identification of potential therapeutic applications. Combination studies with other drugs may also be pursued to assess synergistic effects that could enhance treatment outcomes. Additionally, computational modeling techniques will continue to play a vital role in predicting and refining the biological activity of this molecule.

In conclusion,1-(2,6-difluorophenyl)-3-(1-((tetrahydro - 2H - pyran - 4 - yl)methyl)-1H - pyrazol - 4 - yl)urea (CAS No. 1705753 - 45 - 2) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple opportunities for interaction with biological targets, making it a valuable asset in ongoing drug discovery efforts.